Cas no 477862-20-7 ((Z)-(ethyl N-[(Z)-4-(trifluoromethyl)benzoyl]ethanecarbohydrazonate))

• Product Name: (Z)-(ethyl N-[(Z)-4-(trifluoromethyl)benzoyl]ethanecarbohydrazonate)
• CAS No: 477862-20-7
• CID: 4652656
• Update Time: 2025-06-08

(Z)-(ethyl N-[(Z)-4-(trifluoromethyl)benzoyl]ethanecarbohydrazonate) Chemical and Physical Properties

Names and Identifiers

• (Z)-(ethyl N-[(Z)-4-(trifluoromethyl)benzoyl]ethanecarbohydrazonate)

Additional information on (Z)-(ethyl N-[(Z)-4-(trifluoromethyl)benzoyl]ethanecarbohydrazonate)

Introduction to (Z)-(ethyl N-[(Z)-4-(trifluoromethyl)benzoyl]ethanecarbohydrazonate) and Its Significance in Modern Chemical Biology

The compound with the CAS number 477862-20-7, specifically identified as (Z)-(ethyl N-[(Z)-4-(trifluoromethyl)benzoyl]ethanecarbohydrazonate), represents a fascinating subject of study in the realm of chemical biology. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in pharmaceutical research and drug development. The presence of multiple chiral centers and the incorporation of a trifluoromethyl group make this compound particularly intriguing from a synthetic and biological perspective.

In recent years, the field of chemical biology has seen significant advancements, particularly in the development of novel heterocyclic compounds that exhibit promising biological activities. The trifluoromethyl group, a key feature in this compound, is well-known for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design. The benzoyl and carbohydrazonate functionalities contribute to the molecule's reactivity and potential interactions with biological targets, which are critical for its therapeutic efficacy.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse chemical modifications. These modifications can be tailored to optimize specific biological activities, such as receptor binding or enzyme inhibition. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes implicated in inflammatory pathways. This has sparked interest in exploring its potential as a lead compound for the development of novel anti-inflammatory agents.

The synthesis of (Z)-(ethyl N-[(Z)-4-(trifluoromethyl)benzoyl]ethanecarbohydrazonate) involves a series of well-defined chemical transformations that highlight the synthetic prowess required in modern organic chemistry. The use of advanced catalytic methods and chiral auxiliaries ensures high enantioselectivity and yield, which are crucial for producing compounds suitable for biological evaluation. These synthetic strategies not only underscore the technical capabilities but also open up avenues for further structural diversification.

From a biological standpoint, the compound's potential lies in its ability to interact with specific biomolecules. Preliminary studies have suggested that it may modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation and pain signaling. Additionally, the trifluoromethyl group's electron-withdrawing properties can influence the electronic distribution across the molecule, thereby affecting its binding interactions with biological targets.

The importance of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the compound's interaction with biological targets at an atomic level. These studies provide valuable insights into how structural modifications can be optimized to enhance binding affinity and selectivity.

In conclusion, (Z)-(ethyl N-[(Z)-4-(trifluoromethyl)benzoyl]ethanecarbohydrazonate) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for both academic and industrial investigations. As our understanding of chemical biology continues to evolve, compounds like this one are likely to play a pivotal role in the discovery and development of novel therapeutic agents.